Cas no 190953-67-4 (tert-butyl N-{2-(2-phenylethyl)aminoethyl}carbamate)

tert-butyl N-{2-(2-phenylethyl)aminoethyl}carbamate structure
190953-67-4 structure
Product Name:tert-butyl N-{2-(2-phenylethyl)aminoethyl}carbamate
CAS No:190953-67-4
MF:C15H24N2O2
MW:264.363264083862
CID:2102319
PubChem ID:10563596
Update Time:2025-04-21

tert-butyl N-{2-(2-phenylethyl)aminoethyl}carbamate Chemical and Physical Properties

Names and Identifiers

    • tert-butyl (2-(phenethylamino)ethyl)carbamate
    • tert-butyl N-{2-(2-phenylethyl)aminoethyl}carbamate
    • 2-(Phenylethylamino)ethyl carbamic acid tert-butyl ester
    • Carbamic acid, [2-[(2-phenylethyl)amino]ethyl]-, 1,1-dimethylethyl ester
    • EN300-192316
    • SCHEMBL8399561
    • TERT-BUTYL N-{2-[(2-PHENYLETHYL)AMINO]ETHYL}CARBAMATE
    • ZIFGFSHURYGRRA-UHFFFAOYSA-N
    • 190953-67-4
    • Inchi: 1S/C15H24N2O2/c1-15(2,3)19-14(18)17-12-11-16-10-9-13-7-5-4-6-8-13/h4-8,16H,9-12H2,1-3H3,(H,17,18)
    • InChI Key: ZIFGFSHURYGRRA-UHFFFAOYSA-N
    • SMILES: O(C(NCCNCCC1C=CC=CC=1)=O)C(C)(C)C

Computed Properties

  • Exact Mass: 264.183778013Da
  • Monoisotopic Mass: 264.183778013Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 8
  • Complexity: 255
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.5
  • Topological Polar Surface Area: 50.4Ų

tert-butyl N-{2-(2-phenylethyl)aminoethyl}carbamate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
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tert-butyl N-{2-[(2-phenylethyl)amino]ethyl}carbamate
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Enamine
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